Recovering sensitivity lost through convection in pure shift NMR†

Chemical Communications Pub Date: 2023-09-20 DOI: 10.1039/D3CC04112C

Abstract

Practical pure shift NMR experiments, especially on instruments equipped with cryoprobes, can sometimes give very disappointing results. Here we show for the first time that this is a consequence of signal loss due to sample convection, and demonstrate a simple adjustment to common pure shift NMR experiments that restores the lost signal.

Graphical abstract: Recovering sensitivity lost through convection in pure shift NMR
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